Cas no 2171189-15-2 (3-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanamido-3-methylbutanoic acid)

• Product Name: 3-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanamido-3-methylbutanoic acid
• CAS No: 2171189-15-2
• MF: C₂₅H₂₇F₃N₂O₅
• MW: 492.48749756813
• CID: 5991540
• PubChem ID: 165538321
• Update Time: 2025-08-02

3-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanamido-3-methylbutanoic acid
• 3-[(4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5,5-trifluoropentanamido]-3-methylbutanoic acid
• EN300-1513117
• 2171189-15-2

• Inchi： 1S/C25H27F3N2O5/c1-24(2,13-22(32)33)30-21(31)12-11-20(25(26,27)28)29-23(34)35-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20H,11-14H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/t20-/m0/s1
• InChI Key： MCJHUMYWFJYYNF-FQEVSTJZSA-N
• SMILES： FC([C@H](CCC(NC(C)(C)CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 492.18720645g/mol
• Monoisotopic Mass: 492.18720645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanamido-3-methylbutanoic acid

3-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanamido-3-methylbutanoic acid

The compound 3-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanamido-3-methylbutanoic acid with CAS No 2171189-15-2 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound is notable for its complex structure and potential applications in drug development and peptide synthesis.

The molecule's structure features a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group plays a critical role in controlling the reactivity of amino groups during the synthesis of peptides and proteins. The presence of this group in the compound makes it particularly valuable in the construction of bioactive molecules and therapeutic agents.

Recent studies have highlighted the importance of such compounds in the development of targeted drug delivery systems. The trifluoropentanamide moiety in the molecule contributes to its stability and lipophilicity, which are essential properties for designing drugs that can effectively cross biological membranes. Additionally, the stereochemistry at the (4S) position ensures specific interactions with biological targets, making this compound a promising candidate for enantioselective drug design.

Research has also focused on the synthesis and optimization of this compound. Scientists have explored various methodologies to enhance the efficiency of its preparation, including asymmetric catalysis and solid-phase synthesis techniques. These advancements have significantly improved the scalability and cost-effectiveness of producing this compound for large-scale applications.

In terms of applications, 3-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanamido-3-methylbutanoic acid has shown potential in the development of peptide-based vaccines and anticancer agents. Its unique structure allows for precise modulation of pharmacokinetic properties, which is crucial for achieving optimal therapeutic outcomes.

Furthermore, this compound has been utilized as a building block in the construction of more complex molecules with enhanced biological activity. For instance, researchers have incorporated it into dendrimeric structures to create multivalent binding agents capable of targeting multiple disease pathways simultaneously.

The development and characterization of this compound have been made possible through advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These tools have enabled scientists to confirm its stereochemistry and purity, ensuring its reliability for use in various research and industrial applications.

In conclusion, 3-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanamido-3-methylbutanoic acid represents a cutting-edge advancement in organic chemistry with vast potential in drug discovery and biotechnology. Its unique structure and functional groups make it an invaluable tool for researchers striving to develop innovative therapeutic solutions.